Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027733 (+)-Quisqualic Acid 52809-07-1 Inquiry
VC027753 3’-α-Sialyl-N-acetyllactosamine 81693-22-3 Inquiry
VC027755 3’-β-Sialyl-N-acetyllactosamine 210418-18-1 Inquiry
VC027735 7-Geranyloxy-5-methoxycoumarin 1432075-68-7 Inquiry
VC027739 9-cis-Retinoic Acid 5300-03-8 Inquiry
VC027745 D-Ribonolactone 5336-08-3 Inquiry
VC027747 D-Ribose 50-69-1 Inquiry
VC027773 D-erythro-Sphingosine 123-78-4 Inquiry
VC027775 D-erythro-Sphingosine-1-phosphate 26993-30-6 Inquiry
VC027743 L-Rhamnose Monohydrate 6155-35-7 Inquiry
VC027779 N-Succinimido (+)-Biotin 35013-72-0 Inquiry
VC027783 N-Succinimidyl Myristate 69888-86-4 Inquiry
VC027785 N-Succinimidyloxycarbonylethyl Methanethiosulfonate 385399-11-1 Inquiry
VC027751 Seleno-D,L-ethionine 2578-27-0 Inquiry
VC027757 Sialyl Lewis X 98603-84-0 Inquiry
VC027759 Sialyl Lewis X, Methyl Glycoside 141612-87-5 Inquiry
VC027761 Silica Gel, 40-63 Micron Particles 112926-00-8 Inquiry
VC027767 Sodium (2-Sulfonatoethyl)methanethiosulfonate 184644-83-5 Inquiry
VC027769 Sodium (3-Sulfonatopropyl) Methanethiosulfonate 385398-83-4 Inquiry
VC027765 Sodium (4-Sulfonatobutyl)methanethiosulfonate 385398-78-7 Inquiry
VC027771 Spermine Bis (Nitric Oxide) Adduct 136587-13-8 Inquiry
VC027777 Stearic Acid-1-13C 85541-42-0 Inquiry
VC027781 Succinimidyl-6-(biotinamido) Hexanoate 72040-63-2 Inquiry
VC027789 Sucrose 57-50-1 Inquiry
VC027737 all-trans-Retinal 116-31-4 Inquiry


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